ethyl 2-amino-4-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-thiophenecarboxylate
Overview
Description
Ethyl 2-amino-4-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-thiophenecarboxylate, also known as EADT, is a synthetic compound that has been widely used in scientific research due to its potential pharmacological properties. It belongs to the class of heterocyclic compounds and is structurally similar to the neurotransmitter serotonin. The compound has been shown to have various biological activities, including anti-inflammatory, antioxidant, and antitumor effects.
Mechanism of Action
The mechanism of action of ethyl 2-amino-4-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-thiophenecarboxylate is not fully understood, but it is believed to act through multiple pathways. It has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which regulates the expression of antioxidant and detoxification enzymes. This compound also inhibits the activity of nuclear factor-kappa B (NF-kB), a transcription factor that regulates the expression of pro-inflammatory cytokines. Additionally, this compound has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of reactive oxygen species (ROS) and malondialdehyde (MDA), which are markers of oxidative stress. This compound also increases the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). In addition, this compound has been shown to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines, such as interleukin-10.
Advantages and Limitations for Lab Experiments
One of the advantages of using ethyl 2-amino-4-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-thiophenecarboxylate in lab experiments is its ability to inhibit the activity of HDACs, which makes it a useful tool for studying epigenetic regulation of gene expression. This compound also has low toxicity and is relatively easy to synthesize, which makes it an attractive candidate for drug development. However, one of the limitations of using this compound is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on ethyl 2-amino-4-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-thiophenecarboxylate. One area of interest is its potential use as a therapeutic agent for inflammatory and oxidative stress-related diseases, such as cancer, neurodegenerative disorders, and cardiovascular diseases. Another area of research is the development of new derivatives of this compound with improved pharmacological properties, such as increased solubility and potency. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its effects on epigenetic regulation of gene expression.
Scientific Research Applications
Ethyl 2-amino-4-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-thiophenecarboxylate has been extensively studied for its potential pharmacological activities. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha. This compound also exhibits antioxidant activity by scavenging free radicals and protecting cells from oxidative damage. In addition, this compound has been found to have antitumor activity by inducing cell cycle arrest and apoptosis in cancer cells.
properties
IUPAC Name |
ethyl 2-amino-4-(2,3-dihydro-1,4-benzodioxin-3-yl)thiophene-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO4S/c1-2-18-15(17)13-9(8-21-14(13)16)12-7-19-10-5-3-4-6-11(10)20-12/h3-6,8,12H,2,7,16H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLDCQQMMXZBMKN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC=C1C2COC3=CC=CC=C3O2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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